4-propyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-propyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C16H22N6OS/c1-2-4-13-14(24-21-20-13)15(23)19-11-12-5-9-22(10-6-12)16-17-7-3-8-18-16/h3,7-8,12H,2,4-6,9-11H2,1H3,(H,19,23)
• InChI Key: VPYJPYAOLLOBCH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C16H22N6OS
• Molecular Weight: 346.5 g/mol

Description

4-propyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H22N6OS and its molecular weight is 346.45. The purity is usually 95%.
BenchChem offers high-quality 4-propyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-propyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound, along with related derivatives, has been the subject of extensive research due to its potential biological activities. For instance, studies have shown the synthesis of novel compounds derived from similar structures that exhibit significant anti-inflammatory and analgesic activities. These compounds have been evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory properties, showcasing promising results for future therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antitumor Activities

Another area of application is in the design and synthesis of thiazole-aminopiperidine hybrid analogues, which have been identified as potent inhibitors against Mycobacterium tuberculosis, demonstrating significant antituberculosis activity without cytotoxicity at relevant concentrations (Jeankumar et al., 2013). Similarly, the synthesis of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives has been reported, highlighting their potential in inhibiting angiogenesis, which is crucial for cancer treatment. These compounds have shown significant anti-angiogenic and DNA cleavage activities, suggesting their utility as anticancer agents (Kambappa et al., 2017).

Metabolic Studies

Furthermore, research into the metabolism of related compounds, such as flumatinib (an antineoplastic tyrosine kinase inhibitor), provides insights into the metabolic pathways in humans. These studies identified main metabolic routes including N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, among others. Understanding these metabolic processes is essential for the development of new drugs, as it helps predict pharmacokinetic profiles and potential drug-drug interactions (Gong et al., 2010).